Cas no 31191-21-6 (2-Propenamide,N-(3-methylphenyl)-3-(4-nitrophenyl)-)

• Product Name: 2-Propenamide,N-(3-methylphenyl)-3-(4-nitrophenyl)-
• CAS No: 31191-21-6
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 320534
• PubChem ID: 5351237
• Update Time: 2025-04-19

2-Propenamide,N-(3-methylphenyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(3-methylphenyl)-3-(4-nitrophenyl)-
• NSC-139109
• CHEMBL2006535
• SR-01000401708-1
• SR-01000401708
• (E)-N-(3-methylphenyl)-3-(4-nitrophenyl)prop-2-enamide
• CCG-35203
• SCHEMBL20526857
• 31191-21-6
• PD011421
• AKOS001606129
• (2E)-N-(3-METHYLPHENYL)-3-(4-NITROPHENYL)PROP-2-ENAMIDE
• NSC139109

• Inchi： 1S/C16H14N2O3/c1-12-3-2-4-14(11-12)17-16(19)10-7-13-5-8-15(9-6-13)18(20)21/h2-11H,1H3,(H,17,19)/b10-7+
• InChI Key： VPNQICVSXJMXGC-JXMROGBWSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides